![molecular formula C11H12ClNO4 B041245 Methyl 4-acetamido-5-chloro-2-methoxybenzoate CAS No. 4093-31-6](/img/structure/B41245.png)
Methyl 4-acetamido-5-chloro-2-methoxybenzoate
Overview
Description
Methyl 4-acetamido-5-chloro-2-methoxybenzoate, also known as M4ACMOB, is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline powder that is soluble in water and is commonly used in organic synthesis.
Scientific Research Applications
Gastroprokinetic Agent Synthesis : S. Kato and T. Morie (1996) synthesized 4-chloro-7-ethoxy-2(3H)-benzoxazolone-6-carboxylic acid, a potential gastroprokinetic agent, using intermediates related to the target compound (Kato & Morie, 1996).
Anti-Inflammatory Applications : D. Dewangan et al. (2015) found that derivatives like 2-3-acetyl-5-[(4-chloro-3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl-pyridine, which are structurally related, exhibited potent anti-inflammatory activity (Dewangan et al., 2015).
Anticoccidial Activity : E. Rogers et al. (1964) reported that 4-amino-2-ethoxybenzoic acid and its derivatives, including ester and N-acyl derivatives, showed potent anticoccidial activity, indicating potential in treating parasitic infections (Rogers et al., 1964).
Fungicide Potential : R. Brans and R. Cremlyn (1970) explored N-acetyl-N-trichloromethylsulphenylbenzenesulphonamide and its derivatives for potential use as new fungicides (Brans & Cremlyn, 1970).
Antipsychotic Drug Synthesis : Chen Yuhong and Chen-Yan Wei (2011) successfully synthesized Amisulpride, an atypical antipsychotic drug, with a yield of 61% from methyl 4-acetamido-2-methoxybenzoate using a novel method (Yuhong & Wei, 2011).
Anticancer Activity : D. Havrylyuk et al. (2010) noted that novel 4-thiazolidinones with benzothiazole moiety, structurally similar to the target compound, showed promising anticancer activity against various cancer types (Havrylyuk et al., 2010).
Metoclopramide Synthesis : M. Murakami et al. (1971) improved the industrial synthesis of Metoclopramide, an antiemetic and gastroprokinetic agent, using related compounds (Murakami et al., 1971).
Metabolite Detection in Urine : V. Maurich et al. (1994) detected Metoclopramide's metabolite in human urine after transforming it into its methyl ester, suggesting its role in drug metabolism and excretion (Maurich et al., 1994).
Antibacterial Properties : Mahmood-ul-Hassan et al. (2002) and Z. Chohan et al. (2003) found that complexes of benzothiazole-derived Schiff bases, structurally similar to the compound , exhibited antibacterial properties against pathogenic strains like Escherichia coli and Staphylococcus aureus (Mahmood-ul-Hassan et al., 2002), (Chohan et al., 2003).
Oxindole Synthesis for Inhibitor Development : J. Magano et al. (2014) demonstrated a method for synthesizing oxindole via palladium-catalyzed CH functionalization, indicating potential in developing enzyme inhibitors (Magano et al., 2014).
Mechanism of Action
Safety and Hazards
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IUPAC Name |
methyl 4-acetamido-5-chloro-2-methoxybenzoate | |
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InChI |
InChI=1S/C11H12ClNO4/c1-6(14)13-9-5-10(16-2)7(4-8(9)12)11(15)17-3/h4-5H,1-3H3,(H,13,14) | |
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InChI Key |
OUEXNQRVYGYGIK-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(=O)NC1=C(C=C(C(=C1)OC)C(=O)OC)Cl | |
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Molecular Formula |
C11H12ClNO4 | |
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DSSTOX Substance ID |
DTXSID6057740 | |
Record name | Methyl 4-acetamido-5-chloro-o-anisate | |
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Molecular Weight |
257.67 g/mol | |
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CAS RN |
4093-31-6 | |
Record name | Methyl 4-acetamido-5-chloro-2-methoxybenzoate | |
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Record name | Methyl 4-acetamido-5-chloro-2-methoxybenzoate | |
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Record name | Benzoic acid, 4-(acetylamino)-5-chloro-2-methoxy-, methyl ester | |
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Record name | METHYL 4-ACETAMIDO-5-CHLORO-2-METHOXYBENZOATE | |
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